![molecular formula C12H15CrN2O8 B125345 Chromium dinicotinate CAS No. 148485-16-9](/img/structure/B125345.png)
Chromium dinicotinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chromium dinicotinate is a compound that has gained significant attention in the scientific community due to its potential therapeutic benefits. It is a combination of chromium, an essential trace mineral, and nicotinic acid, a form of vitamin B3. The compound is believed to have various biochemical and physiological effects, making it a promising candidate for treating various health conditions.
Mechanism of Action
The mechanism of action of chromium dinicotinate is not fully understood. However, it is believed to work by enhancing the activity of insulin, a hormone that regulates glucose metabolism. Chromium is known to enhance insulin sensitivity, while nicotinic acid is believed to improve blood lipid levels and reduce inflammation. Together, these compounds may work synergistically to improve glucose metabolism and reduce inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to improve glucose metabolism by enhancing insulin sensitivity and increasing glucose uptake in cells. The compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to enhance cognitive function by improving blood flow to the brain.
Advantages and Limitations for Lab Experiments
One advantage of using chromium dinicotinate in lab experiments is its water solubility, which allows for easy preparation of solutions. Additionally, the compound is relatively stable and can be stored for long periods. However, one limitation of using this compound is its potential to interact with other compounds in the experimental system, which may affect the results.
Future Directions
There are several future directions for research on chromium dinicotinate. One area of interest is its potential to treat diabetes and related complications, such as diabetic neuropathy. Additionally, the compound may have applications in treating obesity and metabolic syndrome. Further research is also needed to better understand the mechanism of action of this compound and its potential interactions with other compounds. Finally, research is needed to determine the optimal dosage and administration of this compound for therapeutic use.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic benefits. Its ability to improve glucose metabolism, reduce inflammation, and enhance cognitive function makes it a promising candidate for treating various health conditions. Further research is needed to better understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of chromium dinicotinate involves the reaction of chromium chloride with nicotinic acid in the presence of a base. The resulting product is a reddish-brown powder that is water-soluble. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
Chromium dinicotinate has been the subject of numerous scientific studies due to its potential therapeutic benefits. The compound has been explored for its ability to improve glucose metabolism, reduce inflammation, and enhance cognitive function. It has also been studied for its potential to treat various health conditions, including diabetes, obesity, and Alzheimer's disease.
properties
CAS RN |
148485-16-9 |
---|---|
Molecular Formula |
C12H15CrN2O8 |
Molecular Weight |
367.25 g/mol |
IUPAC Name |
chromium(3+);pyridine-3-carboxylate;hydroxide;trihydrate |
InChI |
InChI=1S/2C6H5NO2.Cr.4H2O/c2*8-6(9)5-2-1-3-7-4-5;;;;;/h2*1-4H,(H,8,9);;4*1H2/q;;+3;;;;/p-3 |
InChI Key |
JZWMLLAQSWZDKL-UHFFFAOYSA-K |
SMILES |
C1=CC(=CN=C1)C(=O)[O-].C1=CC(=CN=C1)C(=O)[O-].O.O.O.[OH-].[Cr+3] |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)[O-].C1=CC(=CN=C1)C(=O)[O-].O.O.O.[OH-].[Cr+3] |
Other CAS RN |
148485-16-9 |
synonyms |
chromium dinicotinate chromium polynicotinate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.